Cas no 38489-80-4 (3-Methoxy-benzaldehyde oxime)

• Product Name: 3-Methoxy-benzaldehyde oxime
• CAS No: 38489-80-4
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD02256033
• CID: 923565
• PubChem ID: 9601243
• Update Time: 2025-04-19

3-Methoxy-benzaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-benzaldehyde oxime
• 3-Methoxybenzaldoxime
• N-hydroxy-1-(3-methoxyphenyl)methanimine
• 3-(methyloxy)benzaldehyde oxime
• 3-Methoxybenzaldehyde Oxime
• 3-methoxy-benzaldehyde-oxime
• 3-Methoxy-benzaldehyd-oxim
• Benzaldehyde,3-methoxy-,o
• m-methoxybenzaldehyde oxime
• m-methoxybenzaldoxime
• 52707-52-5
• AS-5587
• (E)-3-methoxybenzaldehyde oxime
• (E)-N-[(3-methoxyphenyl)methylidene]hydroxylamine
• VDCBJAPSEUTPTQ-RMKNXTFCSA-N
• (NE)-N-[(3-methoxyphenyl)methylidene]hydroxylamine
• SCHEMBL2121150
• AKOS000304422
• MFCD02256033
• (e)-m-methoxybenzaldoxime
• AM86924
• (E)-3-methoxybenzaldehydeoxime
• CS-0238043
• 3-Methoxybenzaldehyde oxime #
• Benzaldehyde, 3-methoxy-, oxime
• 38489-80-4
• EN300-189288

• MDL： MFCD02256033
• Inchi： 1S/C8H9NO2/c1-11-8-4-2-3-7(5-8)6-9-10/h2-6,10H,1H3/b9-6+
• InChI Key： VDCBJAPSEUTPTQ-RMKNXTFCSA-N
• SMILES： O(C)C1=CC=CC(/C=N/O)=C1

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82
• LogP: 1.50330

3-Methoxy-benzaldehyde oxime Security Information

• HazardClass：IRRITANT